Cas no 1227040-65-4 ()

• CAS No: 1227040-65-4
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 6646523
• PubChem ID: 20142400
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H12OS/c7-8-6-4-2-1-3-5-6/h6-7H,1-5H2
• InChI Key： AIZDPURTKBBYEA-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)O

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organosulfenic acids and derivatives Organosulfenic acids S-alkylsulfenates